Cas no 128595-42-6 (D-Alanine,monoanhydride with phosphoric acid (9CI))

• Product Name: D-Alanine,monoanhydride with phosphoric acid (9CI)
• CAS No: 128595-42-6
• MF: C₃H₈NO₅P
• MW: 169.073081970215
• CID: 196056
• PubChem ID: 195578
• Update Time: 2025-04-19

D-Alanine,monoanhydride with phosphoric acid (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Alanine,monoanhydride with phosphoric acid (9CI)
• alanylphosphate
• phosphono (2R)-2-aminopropanoate
• (2R)-2-aminopropanoyl dihydrogen phosphate
• Alanine phosphate
• Ala-phosphate
• D-alanyl phosphate
• CHEBI:29567
• AKOS040750289
• DTXSID60155944
• D-Alanine, anhydride with phosphoric acid (1:1)
• 128595-42-6
• (R)-(R)-2-Aminopropanoic phosphoric anhydride
• Q27110150
• starbld0043994

• Inchi： 1S/C3H8NO5P/c1-2(4)3(5)9-10(6,7)8/h2H,4H2,1H3,(H2,6,7,8)/t2-/m1/s1
• InChI Key： HNBPGMZUKDCQEE-UWTATZPHSA-N
• SMILES： P(=O)(O)(O)OC([C@@H](C)N)=O

Computed Properties

• Exact Mass: 169.01404
• Monoisotopic Mass: 169.01400935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.3
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 109.85